Cas no 946327-26-0 (2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide
• CAS No: 946327-26-0
• MF: C₂₀H₂₇N₃OS
• MW: 357.512883424759
• CID: 6076214
• PubChem ID: 16931452
• Update Time: 2025-11-01

2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide
• 2-(3-methylphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]acetamide
• N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-(m-tolyl)acetamide
• AKOS024645804
• F2392-0361
• 2-(3-methylphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]acetamide
• 946327-26-0

• Inchi： 1S/C20H27N3OS/c1-16-4-3-5-17(12-16)13-20(24)21-14-19(18-6-11-25-15-18)23-9-7-22(2)8-10-23/h3-6,11-12,15,19H,7-10,13-14H2,1-2H3,(H,21,24)
• InChI Key： JXCMULMZHWBTBX-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C)CC1)C1C=CSC=1)(=O)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 357.18748367g/mol
• Monoisotopic Mass: 357.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.8Ų

Additional information on 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide

Introduction to 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide (CAS No. 946327-26-0)

2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide, also known by its CAS number 946327-26-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene moiety, a 3-methylphenyl group, and a 4-methylpiperazine substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide is of particular interest due to its potential as a lead compound in drug discovery. The thiophene ring, known for its aromatic properties and ability to form stable complexes with various biological targets, plays a crucial role in the compound's pharmacological profile. The 3-methylphenyl group enhances lipophilicity, which can improve the compound's ability to cross biological membranes and reach its target sites. The 4-methylpiperazine substituent, on the other hand, confers additional functional groups that can interact with specific receptors or enzymes, thereby modulating their activity.

Recent studies have explored the biological activities of 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide. One notable area of research has focused on its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an analgesic. Preclinical studies have demonstrated that 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide exhibits significant analgesic effects in animal models of pain. The mechanism of action appears to involve the modulation of nociceptive pathways, possibly through interactions with opioid receptors or other pain-related targets. This suggests that the compound could be developed into a novel analgesic drug with fewer side effects compared to existing treatments.

In addition to its anti-inflammatory and analgesic properties, 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide has also been investigated for its potential neuroprotective effects. Studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by the compound's ability to scavenge free radicals and inhibit apoptosis pathways.

The pharmacokinetic properties of 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide have also been studied in detail. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has good bioavailability. The compound is metabolized primarily by cytochrome P450 enzymes, and its metabolites are excreted via both renal and hepatic routes. These properties make it suitable for further development as an oral therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile at therapeutic doses. Ongoing studies aim to further elucidate the pharmacodynamics and pharmacokinetics of the compound in larger patient populations.

In conclusion, 2-(3-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-y l) ethyla cetamide (CAS No. 946327 - 0) represents a promising lead compound in the development of novel therapeutics for various medical conditions. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and clinical development. As more data become available from ongoing studies, it is likely that this compound will continue to play a significant role in advancing our understanding of drug design and therapeutic intervention.